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Compound of Interest

Compound Name: Clodantoin

Cat. No.: B1207556 Get Quote

AN-HPLC-001

Introduction

Clodantoin (also known as Chlordantoin) is a hydantoin-based antifungal agent. The

quantitative analysis of Clodantoin and its metabolites in biological matrices and

pharmaceutical formulations is crucial for pharmacokinetic studies, quality control, and drug

development. This application note describes a proposed High-Performance Liquid

Chromatography (HPLC) method with UV detection for the determination of Clodantoin.

Additionally, a more sensitive and specific Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) method is outlined for the analysis of its potential metabolites.

Due to the limited availability of specific analytical methods for Clodantoin in published

literature, the protocols described herein are based on established methods for other hydantoin

derivatives and compounds with similar chemical moieties. Method validation according to ICH

guidelines is recommended before implementation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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